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Compound of Interest

Compound Name: 2-Bromo-4,5-difluoroanisole

Cat. No.: B1333715 Get Quote

This document provides core technical data on 2-Bromo-4,5-difluoroanisole, a chemical

compound relevant to researchers and professionals in drug development and organic

chemistry. The information is presented to be clear, concise, and immediately applicable to a

laboratory or research setting.

Physicochemical Properties
The fundamental molecular characteristics of 2-Bromo-4,5-difluoroanisole are summarized

below. These values are critical for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Citations

Molecular Formula C₇H₅BrF₂O [1][2]

Molar Mass 223.01 g/mol [1][2]

Experimental Protocols
Detailed experimental protocols are not applicable to the fundamental physicochemical data

presented in this guide. The provided molecular weight and formula are calculated based on

standard atomic weights and chemical structure.
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To further elucidate the composition and potential application of 2-Bromo-4,5-difluoroanisole,

the following diagrams are provided.

Molecular Composition of 2-Bromo-4,5-difluoroanisole

The logical relationship between the constituent elements of 2-Bromo-4,5-difluoroanisole is

illustrated below. This diagram breaks down the molecular formula into its elemental

components, providing a clear visual representation of the molecule's atomic makeup.

Constituent Elements

2-Bromo-4,5-difluoroanisole
(C₇H₅BrF₂O)

Carbon (C)
Qty: 7

Hydrogen (H)
Qty: 5

Bromine (Br)
Qty: 1

Fluorine (F)
Qty: 2

Oxygen (O)
Qty: 1

Click to download full resolution via product page

Caption: Atomic composition of 2-Bromo-4,5-difluoroanisole.

Hypothetical Quality Control Workflow

The following diagram outlines a hypothetical experimental workflow for the quality control (QC)

analysis of a synthesized batch of 2-Bromo-4,5-difluoroanisole. This process ensures the

identity and purity of the compound before its use in further applications.
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QC Workflow for 2-Bromo-4,5-difluoroanisole
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Caption: Hypothetical workflow for quality control analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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